![molecular formula C14H19N3O3S B4669822 N-{[2-(4-methoxybenzoyl)hydrazino]carbonothioyl}pentanamide](/img/structure/B4669822.png)
N-{[2-(4-methoxybenzoyl)hydrazino]carbonothioyl}pentanamide
Overview
Description
N-{[2-(4-methoxybenzoyl)hydrazino]carbonothioyl}pentanamide, also known as MBTHP, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
N-{[2-(4-methoxybenzoyl)hydrazino]carbonothioyl}pentanamide has been extensively studied for its potential applications in various areas of scientific research. It has been found to have anti-tumor, anti-inflammatory, and anti-bacterial properties, making it a promising candidate for the development of new drugs. Additionally, this compound has been found to inhibit the activity of certain enzymes, which could be useful in the treatment of diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The mechanism of action of N-{[2-(4-methoxybenzoyl)hydrazino]carbonothioyl}pentanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in tumor cells. It has also been found to modulate the immune system, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells, reduce inflammation, and inhibit the activity of certain enzymes. Additionally, it has been found to have antioxidant properties, which could be useful in the prevention of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-{[2-(4-methoxybenzoyl)hydrazino]carbonothioyl}pentanamide is its potential as a drug candidate due to its anti-tumor, anti-inflammatory, and anti-bacterial properties. However, its limitations include its low solubility in water, which makes it difficult to use in certain experiments, and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of N-{[2-(4-methoxybenzoyl)hydrazino]carbonothioyl}pentanamide. One area of research could focus on the development of new drugs based on this compound, particularly for the treatment of cancer and inflammatory diseases. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in other areas of scientific research, such as neurodegenerative diseases. Finally, research could be conducted to improve the solubility and reduce the toxicity of this compound, making it a more viable option for use in lab experiments.
Properties
IUPAC Name |
N-[[(4-methoxybenzoyl)amino]carbamothioyl]pentanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O3S/c1-3-4-5-12(18)15-14(21)17-16-13(19)10-6-8-11(20-2)9-7-10/h6-9H,3-5H2,1-2H3,(H,16,19)(H2,15,17,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGPOMADTJWAHLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC(=S)NNC(=O)C1=CC=C(C=C1)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
27.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24795474 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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